Cas no 2313-01-1 (5-ethyl-2(3H)-Furanone)

• Product name: 5-ethyl-2(3H)-Furanone
• CAS No: 2313-01-1
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 283872
• PubChem ID: 281853

5-ethyl-2(3H)-Furanone Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2(3H)-Furanone
• 5-ethylfuran-2(3H)-one; 5-ethyl-2(3H)-furanone; 5-ethyl-(3H)-furan-2-one; 4-ethyl-3-butenolide; AC1Q6H3R; AC1L5V7P; SureCN980433; NSC134771; 2(3H)-Furanone,5-ethyl-; 2(3H)-Furanone, 5-ethyl-; 5-Aethyl-3H-furan-2-on;
• D869KF4XDD
• 3-Hexenoic acid, .gamma.-lactone
• 5-Ethyldihydro-(3H)-furan-2-one
• NSC134771
• 2313-01-1
• 5-ethyl-(3H)-furan-2-one
• 5-ethyl-3H-furan-2-one
• UNII-D869KF4XDD
• NS00126489
• NSC-134771
• WWAGWEFPCZVKGN-UHFFFAOYSA-N
• 3-Hexenoic acid, 4-hydroxy-, gamma-lactone
• DTXSID20300094
• 5-Ethyl-2-furanone
• SCHEMBL980433
• 2(3H)-Furanone, 5-ethyl-

• Inchi： InChI=1S/C6H8O2/c1-2-5-3-4-6(7)8-5/h3H,2,4H2,1H3
• InChI Key： WWAGWEFPCZVKGN-UHFFFAOYSA-N
• SMILES： C(C1OC(=O)CC=1)C

Computed Properties

• Exact Mass: 112.05244
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 1

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides